Cas no 1329796-60-2 (Etoperidone-d8 Hydrochloride)

Etoperidone-d8 Hydrochloride is a deuterated analog of Etoperidone, a phenylpiperazine-class compound. The incorporation of eight deuterium atoms enhances its stability, making it particularly valuable for pharmacokinetic and metabolic studies. This isotopically labeled compound serves as an internal standard in LC-MS and GC-MS analyses, ensuring high precision in quantitative measurements. Its use minimizes interference from endogenous compounds, improving data reliability in research applications. The deuterium substitution also reduces metabolic degradation, extending its utility in tracer studies. Etoperidone-d8 Hydrochloride is synthesized under stringent quality controls to guarantee isotopic purity and chemical integrity, making it a critical tool for advanced analytical and investigative chemistry.
Etoperidone-d8 Hydrochloride structure
Etoperidone-d8 Hydrochloride structure
Product Name:Etoperidone-d8 Hydrochloride
CAS No:1329796-60-2
MF:C19H29Cl2N5O
MW:422.421755552292
CID:1059980
PubChem ID:71316627
Update Time:2025-05-26

Etoperidone-d8 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Etoperidone-d8 Hydrochloride
    • HY-106617AS
    • 1329796-60-2
    • CS-0200726
    • Etoperidone-d8 (hydrochloride)
    • 2-[3-[4-(3-Chlorophenyl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]propyl]-4,5-diethyl-1,2,4-triazol-3-one;hydrochloride
    • Inchi: 1S/C19H28ClN5O.ClH/c1-3-18-21-25(19(26)24(18)4-2)10-6-9-22-11-13-23(14-12-22)17-8-5-7-16(20)15-17;/h5,7-8,15H,3-4,6,9-14H2,1-2H3;1H/i11D2,12D2,13D2,14D2;
    • InChI Key: BHKPQZVLIZKSAG-USILMEKGSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C([2H])([2H])C([2H])([2H])N(CCCN2C(N(CC)C(CC)=N2)=O)C([2H])([2H])C1([2H])[2H].Cl

Computed Properties

  • Exact Mass: 421.2251299g/mol
  • Monoisotopic Mass: 421.2251299g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 506
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų

Etoperidone-d8 Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E933682-1mg
Etoperidone-d8 Hydrochloride
1329796-60-2
1mg
$ 184.00 2023-09-07
TRC
E933682-10mg
Etoperidone-d8 Hydrochloride
1329796-60-2
10mg
$ 1453.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-497423-1mg
Etoperidone-d8 Hydrochloride,
1329796-60-2
1mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-497423-1 mg
Etoperidone-d8 Hydrochloride,
1329796-60-2
1mg
¥2,858.00 2023-07-11

Etoperidone-d8 Hydrochloride Related Literature

Additional information on Etoperidone-d8 Hydrochloride

Recent Advances in the Study of Etoperidone-d8 Hydrochloride (CAS: 1329796-60-2)

Etoperidone-d8 Hydrochloride, a deuterated analog of the well-known antidepressant etoperidone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1329796-60-2, this compound is primarily utilized as an internal standard in mass spectrometry-based pharmacokinetic and metabolic studies. The incorporation of deuterium atoms enhances its stability and reduces metabolic degradation, making it an invaluable tool for precise quantitative analysis in complex biological matrices.

Recent studies have focused on optimizing the synthesis and purification processes of Etoperidone-d8 Hydrochloride to achieve higher yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been employed to characterize the compound and validate its utility in analytical applications. These methodological advancements have significantly improved the reliability and reproducibility of data in preclinical and clinical studies involving etoperidone and its derivatives.

One of the key findings from the latest research is the role of Etoperidone-d8 Hydrochloride in elucidating the metabolic pathways of etoperidone. By serving as a stable isotope-labeled tracer, this compound has enabled researchers to identify and quantify major metabolites in vivo, providing deeper insights into the drug's pharmacokinetics and potential drug-drug interactions. Such studies are critical for the development of safer and more effective therapeutic regimens for depression and related disorders.

In addition to its analytical applications, Etoperidone-d8 Hydrochloride has also been investigated for its potential in novel drug delivery systems. Recent in vitro and in vivo experiments have demonstrated that deuterated compounds can exhibit altered pharmacokinetic profiles, including prolonged half-lives and reduced toxicity. These properties make Etoperidone-d8 Hydrochloride a promising candidate for the design of next-generation antidepressants with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the large-scale production and commercialization of Etoperidone-d8 Hydrochloride. Regulatory requirements for deuterated compounds are stringent, and further studies are needed to fully assess their long-term safety and environmental impact. However, the growing body of research underscores the potential of this compound to revolutionize both analytical and therapeutic applications in the field of psychopharmacology.

In conclusion, Etoperidone-d8 Hydrochloride (CAS: 1329796-60-2) represents a significant advancement in the study of antidepressant drugs. Its unique properties and versatile applications make it a valuable asset for researchers and clinicians alike. Future studies should focus on addressing the existing challenges and exploring new avenues for its use in drug development and personalized medicine.

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